Cas no 1797869-80-7 ((3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone)

• Product Name: (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone
• CAS No: 1797869-80-7
• MF: C₁₄H₁₂ClN₃O
• MW: 273.717581748962
• CID: 5373716
• Update Time: 2025-10-25

(3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone

• Inchi： 1S/C14H12ClN3O/c15-12-3-1-2-10(6-12)14(19)18-5-4-13-11(8-18)7-16-9-17-13/h1-3,6-7,9H,4-5,8H2
• InChI Key： YYRIVTCEMFNCIB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1CC2=CN=CN=C2CC1)=O

Experimental Properties

• Density: 1.350±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.4±45.0 °C(Predicted)
• pka: 1.83±0.20(Predicted)

Additional information on (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone

Introduction to (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 1797869-80-7 is a structurally intriguing molecule that has garnered attention in the field of chemical biology due to its unique pharmacophoric features. Specifically, the compound is named as (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone, which suggests a rich scaffold that combines elements of both aromatic and heterocyclic chemistry. This review aims to provide a comprehensive overview of this compound, its potential applications, and how it aligns with the latest advancements in pharmaceutical research.

The core structure of this compound consists of a dihydropyrido[4,3-d]pyrimidine moiety linked to a 3-chlorophenyl group through a methanone bridge. The dihydropyrido[4,3-d]pyrimidine scaffold is particularly noteworthy as it is a derivative of pyrimidine, a heterocyclic system that is widely recognized for its biological activity. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. The introduction of additional functional groups, such as the 3-chlorophenyl ring, can modulate the pharmacological properties of the molecule, making it a valuable candidate for drug discovery.

In recent years, there has been significant interest in developing small molecules that can interact with complex biological targets. The (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone structure presents an attractive platform for such interactions due to its ability to engage multiple binding sites on biological targets. This property is particularly relevant in the context of drug design, where molecules that can simultaneously interact with multiple residues or domains are often more potent and selective.

One of the most compelling aspects of this compound is its potential as an inhibitor or modulator of key enzymes and receptors involved in diseases such as cancer and inflammation. The dihydropyrido[4,3-d]pyrimidine core has been shown to exhibit inhibitory activity against various kinases and other enzymes that play critical roles in cellular signaling pathways. For instance, studies have demonstrated that derivatives of this scaffold can interfere with the activity of tyrosine kinases, which are often overactive in cancer cells. The presence of the 3-chlorophenyl group further enhances the molecule's ability to interact with these targets by providing additional binding interactions.

The methanone bridge in the compound's structure serves as a crucial linker that connects the dihydropyrido[4,3-d]pyrimidine moiety to the 3-chlorophenyl group. This linkage not only stabilizes the overall structure but also allows for conformational flexibility, which can be exploited to optimize binding affinity. The methanone group can also participate in hydrogen bonding interactions with biological targets, further contributing to the compound's pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the binding modes and interactions of small molecules with biological targets. These tools have been instrumental in designing and optimizing compounds like (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone for specific applications. By leveraging these technologies, scientists can identify potential lead compounds and refine their structures to improve potency and selectivity.

In addition to its potential as an inhibitor or modulator of enzymes and receptors, this compound also holds promise as a tool for studying complex biological processes. The ability to selectively target specific pathways or proteins can provide valuable insights into disease mechanisms and help identify new therapeutic strategies. For example, researchers can use this compound to investigate the role of particular kinases in cancer progression or inflammation.

The synthesis of (3-Chlorophenyl)(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)methanone represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the dihydropyrido[4,3-d]pyrimidine core. These reactions are highly efficient and allow for the introduction of various functional groups at specific positions within the molecule.

The synthesis also requires precise handling of intermediates to avoid unwanted side reactions. Protecting group strategies are often employed to ensure that reactive functional groups do not interfere with subsequent steps in the synthesis. Once the core structure is established, functionalization with the 3-chlorophenyl group and the methanone bridge can be carried out using established synthetic methodologies.

The quality of the final product is critical for its intended applications. Therefore， rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC) ，and mass spectrometry (MS) are used to confirm its identity and purity。 These methods provide detailed information about the molecular structure， allowing researchers to verify that they have obtained the desired compound。

Once synthesized， (3-Chlorophenyl)(7，8-dihydropyrido[4，3-d]pyrimidin-6(5H)-yl)methanone can be subjected to various biochemical assays to evaluate its activity against biological targets。 These assays often involve measuring changes in enzyme activity or receptor binding affinity。 By comparing these results with those obtained from known reference compounds， researchers can assess whether their new molecule exhibits promising pharmacological properties。

The development of new drugs is a complex process that involves multiple stages， from initial discovery to clinical trials。 However， compounds like (3-Chlorophenyl)(7，8-dihydropyrido[4，3-d]pyrimidin-6(5H)-yl)methanone serve as valuable starting points for drug discovery efforts。 Their unique structures and potential biological activities make them attractive candidates for further investigation。

In conclusion， (3-Chlorophenyl)(7，8-dihydropyrido[4，3-d]pyrimidin-6(5H)-yl)methanone is a structurally fascinating molecule with significant potential in chemical biology。 Its unique scaffold ， combined with its ability to interact with key biological targets ， makes it an attractive candidate for drug discovery efforts。 As research continues ， it will be exciting to see how this compound contributes to our understanding of disease mechanisms and how it may lead to new therapeutic strategies。